Cas no 13130-13-7 (5-(3-nitrophenyl)furan-2-carboxylic acid)

5-(3-Nitrophenyl)furan-2-carboxylic acid is a nitrophenyl-substituted furan carboxylic acid derivative with applications in organic synthesis and pharmaceutical research. Its structure combines a furan ring with a nitro-substituted phenyl group, offering reactivity for further functionalization, such as reduction or coupling reactions. The carboxylic acid moiety enhances solubility in polar solvents and provides a handle for derivatization into esters, amides, or other intermediates. This compound is particularly useful as a building block in medicinal chemistry for the development of bioactive molecules. Its well-defined structure and purity make it suitable for precise synthetic applications, ensuring reproducibility in research and industrial processes.
5-(3-nitrophenyl)furan-2-carboxylic acid structure
13130-13-7 structure
Product Name:5-(3-nitrophenyl)furan-2-carboxylic acid
CAS No:13130-13-7
MF:C11H7NO5
MW:233.176983118057
CID:136936
PubChem ID:24868362
Update Time:2025-06-21

5-(3-nitrophenyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid,5-(3-nitrophenyl)-
    • 5-(2-NITROPHENYL)-2-FURAN CARBOXYLIC ACID
    • 5-(3-Nitrophenyl)-2-furoic acid
    • 5-(3-nitrophenyl)furan-2-carboxylic acid
    • 5-(3-Nitrophenyl)-2-furancarboxylic acid
    • 5-(3-Nitro-phenyl)-furan-2-carboxylic acid
    • 5-(3-nitrophenyl)-furoic acid
    • 5-<3-Nitro-phenyl>-furan-2-carbonsaeure
    • AKOS BAR-1991
    • ASISCHEM T31188
    • ART-CHEM-BB B025355
    • RARECHEM AL BE 0713
    • HMS2750L03
    • MFCD00778533
    • A806236
    • VS-07310
    • J-005974
    • SB61532
    • MLS000778508
    • BB 0245483
    • XWQLGLUTQIKSAJ-UHFFFAOYSA-N
    • SMR000415302
    • SR-01000430166-1
    • SCHEMBL2029810
    • 5-(3-Nitrophenyl)-2-furoic acid, 95%
    • EU-0071163
    • CHEMBL1408131
    • CS-0315197
    • 5-(3-nitrophenyl)furan-2-carboxylicAcid
    • SR-01000430166
    • DTXSID60354591
    • AKOS000289081
    • 13130-13-7
    • FT-0619595
    • 2-Furancarboxylic acid, 5-(3-nitrophenyl)-
    • DB-042021
    • STK711812
    • BBL023029
    • MDL： MFCD00778533
    • Inchi： 1S/C11H7NO5/c13-11(14)10-5-4-9(17-10)7-2-1-3-8(6-7)12(15)16/h1-6H,(H,13,14)
    • InChI Key： XWQLGLUTQIKSAJ-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)O)=CC=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 233.03200
  • Monoisotopic Mass: 233.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.3Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.44
  • Melting Point: 252-260 °C (lit.)
  • Boiling Point: 450.2°C at 760 mmHg
  • Flash Point: 226.1°C
  • Refractive Index: 1.616
  • PSA: 96.26000
  • LogP: 3.07620

5-(3-nitrophenyl)furan-2-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

5-(3-nitrophenyl)furan-2-carboxylic acid Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

5-(3-nitrophenyl)furan-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019113935-10g
5-(3-Nitrophenyl)furan-2-carboxylic acid
 13130-13-7 95%
10g
 396.99 USD 2021-06-17
TRC
N497658-10mg
5-(3-nitrophenyl)furan-2-carboxylic acid
 13130-13-7
10mg
 $ 50.00 2022-06-03
TRC
N497658-50mg
5-(3-nitrophenyl)furan-2-carboxylic acid
 13130-13-7
50mg
 $ 210.00 2022-06-03
TRC
N497658-100mg
5-(3-nitrophenyl)furan-2-carboxylic acid
 13130-13-7
100mg
 $ 320.00 2022-06-03
Chemenu
CM196277-10g
5-(3-nitrophenyl)furan-2-carboxylic acid
 13130-13-7 95%
10g
 $375 2021-08-05
Chemenu
CM196277-1g
5-(3-nitrophenyl)furan-2-carboxylic acid
 13130-13-7 95%
1g
 $641 2024-08-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
447781-1G
5-(3-nitrophenyl)furan-2-carboxylic acid
 13130-13-7 95%
1G
 276.26 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
447781-5G
5-(3-nitrophenyl)furan-2-carboxylic acid
 13130-13-7 95%
5G
 1337.37 2021-05-17
Ambeed
A361160-1g
5-(3-Nitrophenyl)furan-2-carboxylic acid
 13130-13-7 95+%
1g
 $647.0 2024-04-24
abcr
AB384578-1g
5-(3-Nitrophenyl)furan-2-carboxylic acid; .
 13130-13-7
1g
 €736.90 2025-04-21

5-(3-nitrophenyl)furan-2-carboxylic acid Related Literature

Related Categories

13130-13-7 (5-(3-nitrophenyl)furan-2-carboxylic acid) Related Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd